Cas no 2229368-92-5 (1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine)

• Product Name: 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine
• CAS No: 2229368-92-5
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 6553424
• PubChem ID: 165803786
• Update Time: 2025-05-19

1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine
• 2229368-92-5
• EN300-1925618
• 1-[(5-bromopyrimidin-2-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C8H10BrN3/c9-6-4-11-7(12-5-6)3-8(10)1-2-8/h4-5H,1-3,10H2
• InChI Key： ZGRAENMBQYPITG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CC2(CC2)N)=NC=1

Computed Properties

• Exact Mass: 227.00581g/mol
• Monoisotopic Mass: 227.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine

Research Brief on 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine (CAS: 2229368-92-5): Recent Advances and Applications

The compound 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine (CAS: 2229368-92-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromopyrimidine and cyclopropylamine moieties, make it a promising scaffold for the design of novel bioactive molecules.

Recent studies have highlighted the role of 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine as a key intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the bromopyrimidine group in this compound serves as an excellent electrophile for nucleophilic aromatic substitution reactions. This allows for the efficient introduction of diverse substituents, enabling the rapid generation of compound libraries for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective JAK2 inhibitors, which showed promising activity in preclinical models of myeloproliferative neoplasms.

In addition to its applications in kinase inhibitor development, 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine has also been explored as a building block for the synthesis of covalent inhibitors. The cyclopropylamine moiety can act as a masked electrophile, enabling the design of targeted covalent modifiers. A recent study in ACS Chemical Biology reported the use of this compound in the development of covalent inhibitors targeting the SARS-CoV-2 main protease, highlighting its potential in antiviral drug discovery. The study utilized structural biology and computational modeling to optimize the binding and reactivity of the inhibitors, demonstrating the compound's versatility in rational drug design.

Further investigations into the pharmacological properties of 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine have revealed its potential as a modulator of protein-protein interactions (PPIs). The rigid cyclopropyl ring and the bromopyrimidine group provide a unique three-dimensional structure that can disrupt key PPIs involved in disease pathways. A 2023 publication in Nature Chemical Biology detailed the use of this compound in the development of small-molecule disruptors of the BCL-2 family protein interactions, which are critical in apoptosis regulation and cancer progression. The study reported significant improvements in binding affinity and selectivity compared to previous generations of inhibitors.

In conclusion, 1-(5-bromopyrimidin-2-yl)methylcyclopropan-1-amine (CAS: 2229368-92-5) represents a highly valuable scaffold in modern drug discovery. Its applications span from kinase and covalent inhibitor development to the modulation of protein-protein interactions, underscoring its versatility and potential in addressing unmet medical needs. Future research directions may include further optimization of its physicochemical properties and exploration of its utility in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The continued investigation of this compound is expected to yield novel insights and therapeutic candidates in the coming years.